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Compound of Interest

Compound Name: 6-Chloro-D-tryptophan

Cat. No.: B015052 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-D-tryptophan
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Chloro-D-tryptophan in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure the

safe handling and disposal of this compound.

Chemical Identifier:

Property Value

Chemical Name 6-Chloro-D-tryptophan

Molecular Formula C₁₁H₁₁ClN₂O₂[1][2]

Molecular Weight 238.67 g/mol [1][2]

CAS Number 56632-86-1[2][3]

Appearance Light or pale yellow powder[2]

Storage Conditions Store at 0-8 °C[2] or -20°C. Protect from light.[4]
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A comprehensive personal protective equipment strategy is critical to minimize exposure and

ensure personal safety when handling 6-Chloro-D-tryptophan. The following table outlines the

recommended PPE.

PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles with indirect

ventilation.[5]

Protects eyes from

dust particles and

accidental splashes.

[5][6]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade, check for tears

before use.[5][6]

Provides a barrier

against skin contact

with the chemical.[5]

Body Protection Laboratory Coat
Long-sleeved, fully

buttoned.

Protects skin and

personal clothing from

contamination.[6]

Respiratory Protection Not generally required

Use in a well-

ventilated area or

chemical fume hood.

[7]

Minimizes inhalation

of the powder. A dust

mask may be used for

additional protection if

weighing out large

quantities.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 6-Chloro-D-
tryptophan.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and accessible.

Verify that an emergency eyewash station and safety shower are unobstructed and

functional.[8]
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Prepare all necessary equipment and reagents before handling the compound.

Clearly label all containers.

2. Weighing and Dispensing:

Perform all weighing and dispensing of 6-Chloro-D-tryptophan inside a chemical fume

hood to contain any airborne powder.[8]

Use a disposable weighing boat to prevent cross-contamination.

Keep the primary container tightly sealed when not in use.

3. Dissolving and Solution Preparation:

Add the solid 6-Chloro-D-tryptophan to the solvent slowly to avoid splashing.

If sonication is required, ensure the container is capped.

If heating is necessary, use a controlled heating source like a water bath or heating mantle.

4. Post-Handling:

Decontaminate the work area (fume hood, benchtop) with an appropriate solvent and then

soap and water.

Properly dispose of all contaminated disposable materials.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper waste management is crucial to prevent environmental contamination and maintain a

safe laboratory environment.

Waste Segregation:

Solid Waste: All solid waste contaminated with 6-Chloro-D-tryptophan, including used

gloves, weighing boats, and paper towels, should be disposed of in a designated
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"halogenated organic solid waste" container.

Liquid Waste: Solutions containing 6-Chloro-D-tryptophan should be disposed of in a

designated "halogenated organic liquid waste" container. Do not pour down the drain.[9]

Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be placed

in a designated sharps container.

Container Management:

Waste containers must be made of a compatible material and kept tightly closed when not in

use.

Label all waste containers clearly with "Hazardous Waste" and the specific chemical

contents.

Store waste containers in a designated satellite accumulation area within the laboratory.

Emergency Procedures
Spill Management:

Small Spills (in a fume hood): Absorb the spill with a chemical absorbent pad or sand. Collect

the contaminated material and place it in the halogenated organic solid waste container.[8]

Large Spills: Evacuate the immediate area and follow your institution's emergency spill

response procedures.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[10]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[10]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7][10]
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Caption: Workflow for the safe handling of 6-Chloro-D-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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